1-[Bis(1-hydroxybutyl)amino]butan-1-ol

• Molecular Formula: C12H27NO3
• Molecular Weight: 233.35 g/mol
• IUPAC Name: 1-[bis(1-hydroxybutyl)amino]butan-1-ol
• InChI: InChI=1S/C12H27NO3/c1-4-7-10(14)13(11(15)8-5-2)12(16)9-6-3/h10-12,14-16H,4-9H2,1-3H3
• InChI Key: RRNPHVVJZJQHPD-UHFFFAOYSA-N
• Canonical SMILES: CCCC(N(C(CCC)O)C(CCC)O)O

Description

1-[Bis(1-hydroxybutyl)amino]butan-1-ol is an organic compound with a complex structure that includes multiple hydroxyl groups and an amino group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[Bis(1-hydroxybutyl)amino]butan-1-ol typically involves the reaction of butan-1-ol with an appropriate amine under controlled conditions. The reaction may require a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained with high purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions. The process may include steps such as distillation, crystallization, and purification to achieve the final product.

Chemical Reactions Analysis

Types of Reactions: 1-[Bis(1-hydroxybutyl)amino]butan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The compound can be reduced to form simpler alcohols.

Substitution: The amino group can participate in substitution reactions with other chemical groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Conditions may vary depending on the substituent, but common reagents include halides and acids.

Major Products Formed:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary alcohols.

Substitution: Formation of substituted amines or alcohols.

Scientific Research Applications

1-[Bis(1-hydroxybutyl)amino]butan-1-ol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[Bis(1-hydroxybutyl)amino]butan-1-ol involves its interaction with specific molecular targets. The hydroxyl and amino groups allow it to form hydrogen bonds and other interactions with proteins, enzymes, and other biomolecules. These interactions can influence various biochemical pathways and cellular processes.

Comparison with Similar Compounds

• 1-[Bis(2-hydroxybutyl)amino]butan-2-ol
• 1-[(2-hydroxybutyl)amino]butan-2-ol
• 1-[Bis(2-hydroxybutyl)amino]-2-butanol

Uniqueness: 1-[Bis(1-hydroxybutyl)amino]butan-1-ol is unique due to its specific arrangement of hydroxyl and amino groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.